![molecular formula C24H28N4O7S B2733361 4-(2-methylpiperidin-1-yl)sulfonyl-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide CAS No. 533871-38-4](/img/structure/B2733361.png)
4-(2-methylpiperidin-1-yl)sulfonyl-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(2-methylpiperidin-1-yl)sulfonyl-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C24H28N4O7S and its molecular weight is 516.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Antifungal Activities
Compounds containing 1,3,4-oxadiazole, sulfonyl, and piperidine functionalities have been synthesized and evaluated for their antibacterial properties. For instance, derivatives with these functionalities have shown valuable antibacterial results, indicating their potential use in developing new antibacterial agents (Aziz‐ur‐Rehman et al., 2017). Additionally, thiosemicarbazide derivatives, which serve as precursors for synthesizing heterocyclic compounds, including 1,3,4-oxadiazole, have displayed antimicrobial activity, suggesting their potential in combating microbial infections (W. Elmagd et al., 2017).
Anticancer Activity
Several studies have focused on the synthesis of derivatives with 1,3,4-oxadiazole core for their anticancer evaluation. For example, compounds containing 1,3,4-oxadiazole and related functionalities have demonstrated moderate to excellent anticancer activity against various cancer cell lines, indicating their potential as anticancer agents (B. Ravinaik et al., 2021). Moreover, indapamide derivatives have shown proapoptotic activity on melanoma cell lines, highlighting their potential in cancer therapy (Ö. Yılmaz et al., 2015).
Anti-Inflammatory and Analgesic Activities
Compounds with the mentioned functionalities have also been synthesized and evaluated for their anti-inflammatory and analgesic activities. Novel derivatives, including those with 1,3,4-oxadiazole rings, have shown promising anti-inflammatory and analgesic properties, suggesting their application in developing new anti-inflammatory drugs (I. Ukrainets et al., 2019).
Enzyme Inhibition
Sulfonamide derivatives, including those incorporating 1,3,4-oxadiazole motifs, have been investigated for their ability to inhibit carbonic anhydrase isoenzymes. These studies indicate potential therapeutic applications in treating conditions associated with altered enzyme activity (Ramazan Ulus et al., 2013).
properties
IUPAC Name |
4-(2-methylpiperidin-1-yl)sulfonyl-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N4O7S/c1-15-7-5-6-12-28(15)36(30,31)18-10-8-16(9-11-18)22(29)25-24-27-26-23(35-24)17-13-19(32-2)21(34-4)20(14-17)33-3/h8-11,13-15H,5-7,12H2,1-4H3,(H,25,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDRAQEUTCMBKQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC(=C(C(=C4)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N4O7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
516.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.